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Compound of Interest

Compound Name: CAY10499

Cat. No.: B1668648

Introduction

CAY10499 is a potent, non-selective lipase inhibitor with significant activity against
monoacylglycerol lipase (MAGL), hormone-sensitive lipase (HSL), and fatty acid amide
hydrolase (FAAH)[1][2][3][4]. It is widely used in research to study lipid metabolism and its role
in various physiological and pathological processes[5]. Accurate and reproducible experimental
results depend on the correct preparation, handling, and storage of CAY10499 stock solutions.
These application notes provide detailed protocols for the preparation of stock and working
solutions of CAY10499 for use in a research laboratory setting.

Compound Information

CAY10499 is supplied as a crystalline solid[2][6]. Its key properties are summarized below.
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Property Value

[4-(5-methoxy-2-0x0-1,3,4-0xadiazol-3(2H)-

Formal Name yI)-2-methylphenyl]-carbamic acid, phenylmethyl
ester

Molecular Formula C1sH17N30s[1][2][6]

Formula Weight 355.3 g/mol [1][2][6]

Purity >98%[1][2][6]

CAS Number 359714-55-9[1][6]

Solubility Data

CAY10499 is sparingly soluble in aqueous buffers but shows good solubility in organic
solvents[6]. For biological experiments, it is recommended to first prepare a concentrated stock
solution in an organic solvent like DMSO and then dilute it with the aqueous buffer or cell
culture medium of choice[6].

Solvent Approximate Solubility
DMSO 20 mg/mL[1][6][7]
Dimethylformamide (DMF) 20 mg/mL[1][6][7]

Ethanol 2 mg/mL[1][6][7]
DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL[1][6][7]

Water Insoluble[8]

Experimental Protocols
Required Materials and Equipment

o CAY10499 (crystalline solid)

e Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade
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Sterile microcentrifuge tubes or cryogenic vials
Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

CAY10499 is for research use only and not for human or veterinary use[6].

Handle the compound as potentially hazardous. Avoid ingestion, inhalation, and contact with
skin and eyes[6].

Always wear appropriate PPE when handling the solid compound and its solutions.
Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information before use.

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of CAY10499 in
DMSO.

Calculation:

Molecular Weight (MW): 355.3 g/mol
To make a 10 mM (0.010 mol/L) solution:
o Weight (mg) = Volume (L) x Concentration (mol/L) x MW ( g/mol ) x 1000 (mg/g)

o Weight (mg) = 0.001 L x 0.010 mol/L x 355.3 g/mol x 1000 mg/g = 3.553 mg

Procedure:
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o Equilibrate: Allow the vial of CAY10499 to warm to room temperature before opening to
prevent moisture condensation.

o Collect Powder: Briefly centrifuge the vial to ensure all the crystalline solid is at the
bottom[9].

» Weighing: Carefully weigh out 3.553 mg of CAY10499 and transfer it to a sterile
microcentrifuge tube or vial.

» Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the compound.

» Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (25-30°C) can aid dissolution if necessary.

o Labeling: Clearly label the tube with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

o Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated
freeze-thaw cycles[9].

Protocol for Preparing Working Solutions for Cell-Based
Assays

This protocol describes the dilution of the 10 mM DMSO stock solution to a final concentration
of 10 uM in cell culture medium.

 Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes
and potential precipitation, perform a serial dilution.

o Dilute the 10 mM stock solution 1:100 in sterile cell culture medium to create a 100 pM
intermediate solution. (e.g., add 5 pL of 10 mM stock to 495 pL of medium).

o Gently mix by pipetting.

¢ Final Dilution:
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o Dilute the 100 pM intermediate solution 1:10 in cell culture medium to achieve the final 10
MM working concentration. (e.g., add 100 pL of 100 uM solution to 900 pL of medium).

e Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium (e.g., 0.1% DMSO)[9]. This is crucial as DMSO can have effects
on cells at higher concentrations. The final DMSO concentration should ideally be kept below
0.5%[9].

Storage and Stability

Proper storage is critical to maintain the integrity of CAY10499.

Storage .
Form Stability Notes
Temperature
Store in a desiccator
Crystalline Solid -20°C[6] > 4 years[6] to protect from
moisture.
Aliquoting is highly
Stock Solution in recommended to
-20°C ~1 month[9] L
DMSO minimize freeze-thaw
cycles.
Stock Solution in Preferred for long-
-80°C ~6 months[9]
DMSO term storage.
Prepare fresh from
Aqueous Working stock solution
] 4°C < 1 day[6] ) )
Solution immediately before

each experiment.

Workflow and Signaling Pathway Diagrams
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Stock Solution Preparation
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Caption: Workflow for preparing CAY10499 stock and working solutions.
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Caption: CAY10499 inhibits key lipases in lipid metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CAY 10499 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668648#preparing-cay10499-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1668648#preparing-cay10499-stock-solution
https://www.benchchem.com/product/b1668648#preparing-cay10499-stock-solution
https://www.benchchem.com/product/b1668648#preparing-cay10499-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

